Cas no 1483-31-4 (2-Chloro-5-phenyl-1,3,4-oxadiazole)

• Product Name: 2-Chloro-5-phenyl-1,3,4-oxadiazole
• CAS No: 1483-31-4
• MF: C₈H₅ClN₂O
• MW: 180.59110045433
• MDL: MFCD00598097
• CID: 860126
• PubChem ID: 12267312
• Update Time: 2025-10-29

2-Chloro-5-phenyl-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-phenyl-1,3,4-oxadiazole
• 2-chloro-5-phenyl1,3,4-oxadiazole
• 2-Chlor-5-phenyl-1,3,4-oxadiazol
• 2-chloro-5-phenyl-[1,3,4]oxadiazole
• 2-Phenyl-5-chlor-1,3,4-oxadiazol
• 5-Phenyl-2-chlor-1,3,4-oxadiazol
• AB06506
• AK138790
• CTK8D3798
• KB-229913
• SureCN1435958
• FCH1119009
• 1,3,4-Oxadiazole, 2-chloro-5-phenyl-
• AX8260393
• 2-Chloro-5-phenyl-1 pound not3 pound not4-oxadiazole
• 1483-31-4
• BAA48331
• DB-240082
• C72824
• DTXSID10483183
• DS-6101
• AKOS022174484
• SCHEMBL1435958

• MDL： MFCD00598097
• Inchi： 1S/C8H5ClN2O/c9-8-11-10-7(12-8)6-4-2-1-3-5-6/h1-5H
• InChI Key： QSGNNXKJPIMRPO-UHFFFAOYSA-N
• SMILES： ClC1=NN=C(C2C=CC=CC=2)O1

Computed Properties

• Exact Mass: 180.00915
• Monoisotopic Mass: 180.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 2.4

Experimental Properties

• PSA: 38.92

2-Chloro-5-phenyl-1,3,4-oxadiazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 2-Chloro-5-phenyl-1,3,4-oxadiazole

Recent Advances in the Study of 2-Chloro-5-phenyl-1,3,4-oxadiazole (CAS: 1483-31-4) in Chemical Biology and Pharmaceutical Research

The compound 2-Chloro-5-phenyl-1,3,4-oxadiazole (CAS: 1483-31-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its oxadiazole core and chloro-phenyl substituents, has been explored for its potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its role in the design of novel antimicrobial, anticancer, and anti-inflammatory agents, making it a focal point for researchers aiming to develop next-generation therapeutics.

One of the most notable advancements in the study of 2-Chloro-5-phenyl-1,3,4-oxadiazole is its application in the synthesis of kinase inhibitors. Kinases are critical targets in the treatment of various cancers, and the oxadiazole scaffold has been leveraged to enhance the binding affinity and selectivity of these inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Chloro-5-phenyl-1,3,4-oxadiazole exhibited potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor), a key driver in non-small cell lung cancer. The study utilized molecular docking and in vitro assays to validate the compound's efficacy, paving the way for further preclinical evaluations.

In addition to its anticancer potential, 2-Chloro-5-phenyl-1,3,4-oxadiazole has been investigated for its antimicrobial properties. A recent report in Bioorganic & Medicinal Chemistry Letters detailed the synthesis of a series of oxadiazole derivatives, including 2-Chloro-5-phenyl-1,3,4-oxadiazole, and their evaluation against multidrug-resistant bacterial strains. The results indicated that these compounds exhibited broad-spectrum activity, particularly against Gram-positive bacteria such as Staphylococcus aureus. The study also emphasized the compound's low cytotoxicity to mammalian cells, suggesting its potential as a safe and effective antimicrobial agent.

Another emerging area of research involves the use of 2-Chloro-5-phenyl-1,3,4-oxadiazole in the development of anti-inflammatory drugs. A 2022 study in the European Journal of Medicinal Chemistry explored the compound's ability to modulate inflammatory pathways by inhibiting key enzymes such as COX-2 (Cyclooxygenase-2). The researchers synthesized several analogs and conducted in vivo studies in murine models, observing significant reductions in inflammation markers. These findings underscore the compound's potential as a scaffold for designing new anti-inflammatory therapeutics with improved efficacy and reduced side effects.

Despite these promising developments, challenges remain in the optimization and clinical translation of 2-Chloro-5-phenyl-1,3,4-oxadiazole-based compounds. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural modifications and pharmacokinetic studies. However, the compound's versatility and demonstrated bioactivity make it a valuable candidate for continued exploration in drug discovery. Future research directions may include the development of hybrid molecules combining the oxadiazole core with other pharmacophores to enhance therapeutic outcomes.

In conclusion, 2-Chloro-5-phenyl-1,3,4-oxadiazole (CAS: 1483-31-4) represents a promising scaffold in chemical biology and pharmaceutical research, with applications spanning anticancer, antimicrobial, and anti-inflammatory therapies. Recent studies have provided compelling evidence of its bioactivity and potential for drug development, though further research is needed to overcome existing limitations. As the field advances, this compound is likely to play a pivotal role in the discovery of novel therapeutic agents.